Tibezonium Iodide
Tibezonium Iodide
Brand Name:
Vulcanchem
CAS No.:
54663-47-7
VCID:
VC0030980
InChI:
InChI=1S/C28H32N3S2.HI/c1-4-31(3,5-2)19-20-32-28-21-27(29-25-13-9-10-14-26(25)30-28)22-15-17-24(18-16-22)33-23-11-7-6-8-12-23;/h6-18H,4-5,19-21H2,1-3H3;1H/q+1;/p-1
SMILES:
CC[N+](C)(CC)CCSC1=NC2=CC=CC=C2N=C(C1)C3=CC=C(C=C3)SC4=CC=CC=C4.[I-]
Molecular Formula:
C28H32IN3S2
Molecular Weight:
601.6 g/mol
Tibezonium Iodide
CAS No.: 54663-47-7
Reference Standards
VCID: VC0030980
Molecular Formula: C28H32IN3S2
Molecular Weight: 601.6 g/mol
| CAS No. | 54663-47-7 |
|---|---|
| Product Name | Tibezonium Iodide |
| Molecular Formula | C28H32IN3S2 |
| Molecular Weight | 601.6 g/mol |
| IUPAC Name | diethyl-methyl-[2-[[2-(4-phenylsulfanylphenyl)-3H-1,5-benzodiazepin-4-yl]sulfanyl]ethyl]azanium;iodide |
| Standard InChI | InChI=1S/C28H32N3S2.HI/c1-4-31(3,5-2)19-20-32-28-21-27(29-25-13-9-10-14-26(25)30-28)22-15-17-24(18-16-22)33-23-11-7-6-8-12-23;/h6-18H,4-5,19-21H2,1-3H3;1H/q+1;/p-1 |
| Standard InChIKey | YTSPICCNZMNDQT-UHFFFAOYSA-M |
| SMILES | CC[N+](C)(CC)CCSC1=NC2=CC=CC=C2N=C(C1)C3=CC=C(C=C3)SC4=CC=CC=C4.[I-] |
| Canonical SMILES | CC[N+](C)(CC)CCSC1=NC2=CC=CC=C2N=C(C1)C3=CC=C(C=C3)SC4=CC=CC=C4.[I-] |
| Synonyms | N,N-Diethyl-N-methyl-2-[[4-[4-(phenylthio)phenyl]-3H-1,5-benzodiazepin-2-yl]thio]-ethanaminium Iodide; 3H-1,5-Benzodiazepine Ethanaminium Derivatives; Antoral; Rec 15-0691; Thiabenzazonium Iodide |
| PubChem Compound | 6918582 |
| Last Modified | Nov 11 2021 |
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